ethyl 2-[[3-(4-methylphenyl)-4-oxo-5H-pyrimido[5,4-b]indol-2-yl]sulfanyl]acetate

• IUPAC Name: ethyl 2-[[3-(4-methylphenyl)-4-oxo-5H-pyrimido[5,4-b]indol-2-yl]sulfanyl]acetate
• InChI: InChI=1S/C21H19N3O3S/c1-3-27-17(25)12-28-21-23-18-15-6-4-5-7-16(15)22-19(18)20(26)24(21)14-10-8-13(2)9-11-14/h4-11,22H,3,12H2,1-2H3
• InChI Key: LJXRQWWSWQGNIR-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CSC1=NC2=C(C(=O)N1C3=CC=C(C=C3)C)NC4=CC=CC=C42
• Molecular Formula: C21H19N3O3S
• Molecular Weight: 393.5 g/mol
• CAS No.: 536705-12-1

Description

Ethyl 2-[[3-(4-methylphenyl)-4-oxo-5H-pyrimido[5,4-b]indol-2-yl]sulfanyl]acetate is a chemical compound that has been of increasing interest to the scientific community. This compound has been synthesized using various methods, and its potential applications in scientific research have been explored.

Scientific Research Applications

Synthesis of Antimicrobial Agents

Researchers have explored the synthesis of compounds derived from similar scaffolds for their antimicrobial activities. For instance, novel structures derived from benzimidazole showed potent and selective activity against the gastric pathogen Helicobacter pylori, a significant step towards developing new anti-H. pylori agents (Carcanague et al., 2002). Additionally, the synthesis of thiazoles and their fused derivatives demonstrated antimicrobial activity against bacterial and fungal strains (Wardkhan et al., 2008).

Anticancer Research

The compound's derivatives have been studied for their cytotoxic activity against various cancer cell lines. The synthesis of 5-methyl-4-thiopyrimidine derivatives and their structural characterization revealed potential cytotoxic effects against human umbilical vein endothelial cells and cancer cell lines, suggesting a promising avenue for the development of new anticancer agents (Stolarczyk et al., 2018).

Enzyme Inhibition for Therapeutic Applications

Bis-2-(5-phenylacetamido-1,2,4-thiadiazol-2-yl)ethyl sulfide (BPTES) analogs were synthesized and evaluated as glutaminase inhibitors, showcasing the role of similar structures in modulating enzyme activity for potential therapeutic benefits (Shukla et al., 2012).

Synthesis and Applications in Organic Chemistry

The compound's utility extends to organic synthesis, where its derivatives are used to create highly functionalized molecules. For example, L-proline-catalyzed reactions involving similar compounds facilitated the stereoselective synthesis of thienothiopyrans and thiomorpholinones, contributing to the diversity of synthetic methodologies (Indumathi et al., 2010).